N-(3-(benzo[d]thiazol-2-yl)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-(dimethylamino)benzamide hydrochloride

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-4-(dimethylamino)benzamide;hydrochloride
• InChI: InChI=1S/C24H24N4OS2.ClH/c1-27(2)16-10-8-15(9-11-16)22(29)26-24-21(17-12-13-28(3)14-20(17)31-24)23-25-18-6-4-5-7-19(18)30-23;/h4-11H,12-14H2,1-3H3,(H,26,29);1H
• InChI Key: ORFPAKJEQWPUCY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)C5=CC=C(C=C5)N(C)C.Cl
• Molecular Formula: C24H25ClN4OS2
• Molecular Weight: 485.1 g/mol
• CAS No.: 1331101-01-9

Description

N-(3-(benzo[d]thiazol-2-yl)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-(dimethylamino)benzamide hydrochloride is a useful research compound. Its molecular formula is C24H25ClN4OS2 and its molecular weight is 485.06. The purity is usually 95%.
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Scientific Research Applications

Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) Inhibitors

Studies on substituted benzamides, similar in structural motifs to the query compound, have identified potent and selective inhibitors of VEGFR-2 kinase activity. These inhibitors demonstrate significant selectivity and efficacy in inhibiting tumor growth in lung and colon carcinoma models, suggesting potential applications in cancer therapy (Borzilleri et al., 2006).

Antimicrobial Agents

Compounds with thiazole and pyrazole derivatives, based on tetrahydrobenzothiophene moieties, have been synthesized and shown to exhibit antimicrobial activities. This research suggests that structurally related compounds, including the one , might be explored for their potential antimicrobial properties (Gouda et al., 2010).

Corrosion Inhibitors

Benzothiazole derivatives have been studied for their role as corrosion inhibitors for carbon steel in acidic solutions. Their high inhibition efficiency and stability indicate that similar compounds could be valuable in protecting industrial materials from corrosion (Hu et al., 2016).

Anticancer Activity

Research into benzothiazole and pyrimido[1,3]benzothiazole derivatives has uncovered compounds with promising in-vitro anticancer activity against various cancer cell lines. This highlights the potential for developing novel anticancer therapies based on structural analogues of the compound (Waghmare et al., 2013).

Synthesis of Heterocyclic Compounds

The synthesis of novel heterocyclic carboxamides, similar in function to the query compound, has been explored for potential antipsychotic applications. This underscores the broad utility of such compounds in medicinal chemistry for the development of new therapeutic agents (Norman et al., 1996).